Cas no 1893794-60-9 (2-(cyclopentylmethyl)-1-methylpiperazine)

• Product Name: 2-(cyclopentylmethyl)-1-methylpiperazine
• CAS No: 1893794-60-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6196904
• PubChem ID: 116928085
• Update Time: 2025-08-05

2-(cyclopentylmethyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethyl)-1-methylpiperazine
• EN300-1997906
• 1893794-60-9

• Inchi： 1S/C11H22N2/c1-13-7-6-12-9-11(13)8-10-4-2-3-5-10/h10-12H,2-9H2,1H3
• InChI Key： OOIQEGCOHZTZQN-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1CC1CCCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(cyclopentylmethyl)-1-methylpiperazine

2-(Cyclopentylmethyl)-1-methylpiperazine: A Comprehensive Overview

The compound with CAS No. 1893794-60-9, commonly referred to as 2-(cyclopentylmethyl)-1-methylpiperazine, is a fascinating molecule with a diverse range of applications in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered significant attention due to its unique structural properties and its potential in various research and industrial contexts. In this article, we will delve into the chemical structure, synthetic methods, applications, and latest research findings related to this compound.

Chemical Structure and Properties

2-(Cyclopentylmethyl)-1-methylpiperazine is an organic compound belonging to the piperazine family. Piperazines are six-membered rings consisting of two nitrogen atoms at positions 1 and 4. In this case, the molecule features a methyl group at position 1 and a cyclopentylmethyl group at position 2. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

The compound's structure allows for strong hydrogen bonding capabilities due to the nitrogen atoms in the piperazine ring. Additionally, the cyclopentylmethyl group introduces rigidity and hydrophobicity, which are advantageous in drug design and material synthesis. Recent studies have highlighted the importance of such structural features in enhancing the molecule's bioavailability and stability.

Synthesis and Manufacturing

The synthesis of 2-(cyclopentylmethyl)-1-methylpiperazine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable alkylating agent with piperazine derivatives. For instance, reacting 1-methylpiperazine with cyclopentylmethyl halides under appropriate conditions can yield the desired product. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in ensuring high yields and purity.

Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction kinetics and reduce production costs.

Applications in Pharmacology

One of the most promising applications of 2-(cyclopentylmethyl)-1-methylpiperazine lies in its potential as a building block for drug development. Piperazines are well-known for their role as scaffolds in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For example, researchers have reported that certain analogs possess anti-proliferative effects on cancer cells by modulating key signaling pathways.

Applications in Materials Science

Beyond pharmacology, 2-(cyclopentylmethyl)-1-methylpiperazine has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form strong hydrogen bonds makes it an ideal candidate for cross-linking agents in polymer matrices.

In recent years, there has been growing interest in using this compound as a precursor for high-performance adhesives and sealants. Its unique combination of mechanical strength and thermal stability makes it suitable for use in extreme environmental conditions.

Latest Research Findings

Sustainable Synthesis Methods

Bio-inspired Approaches